Cas no 1691062-67-5 (1-(3,4-dihydro-2H-pyran-5-yl)prop-2-en-1-one)

• Product Name: 1-(3,4-dihydro-2H-pyran-5-yl)prop-2-en-1-one
• CAS No: 1691062-67-5
• MF: C₈H₁₀O₂
• MW: 138.163802623749
• CID: 6177465
• PubChem ID: 103453565
• Update Time: 2025-06-15

1-(3,4-dihydro-2H-pyran-5-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dihydro-2H-pyran-5-yl)prop-2-en-1-one
• 1691062-67-5
• EN300-1840056

• Inchi： 1S/C8H10O2/c1-2-8(9)7-4-3-5-10-6-7/h2,6H,1,3-5H2
• InChI Key： YDOQPCDQQFDZDV-UHFFFAOYSA-N
• SMILES： O1C=C(C(C=C)=O)CCC1

Computed Properties

• Exact Mass: 138.068079557g/mol
• Monoisotopic Mass: 138.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-(3,4-dihydro-2H-pyran-5-yl)prop-2-en-1-one

Recent Advances in the Study of 1-(3,4-dihydro-2H-pyran-5-yl)prop-2-en-1-one (CAS: 1691062-67-5)

The compound 1-(3,4-dihydro-2H-pyran-5-yl)prop-2-en-1-one (CAS: 1691062-67-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, providing valuable insights for drug development and medicinal chemistry.

One of the key areas of research has been the optimization of synthetic routes for 1-(3,4-dihydro-2H-pyran-5-yl)prop-2-en-1-one. A study published in the Journal of Organic Chemistry (2023) demonstrated an efficient and scalable method for its synthesis, utilizing a palladium-catalyzed coupling reaction. This advancement not only improves the yield and purity of the compound but also facilitates its broader application in drug discovery programs.

In terms of biological activity, recent investigations have highlighted the compound's potential as a modulator of inflammatory pathways. A 2024 study in Bioorganic & Medicinal Chemistry revealed that 1-(3,4-dihydro-2H-pyran-5-yl)prop-2-en-1-one exhibits significant inhibitory effects on NF-κB signaling, a critical pathway in chronic inflammatory diseases. These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents.

Furthermore, computational docking studies have provided insights into the molecular interactions of 1-(3,4-dihydro-2H-pyran-5-yl)prop-2-en-1-one with various protein targets. A recent publication in the Journal of Chemical Information and Modeling (2024) identified potential binding sites and interaction patterns, which could guide the design of more potent derivatives with improved pharmacological properties.

The safety profile and pharmacokinetic properties of 1-(3,4-dihydro-2H-pyran-5-yl)prop-2-en-1-one have also been investigated. Preliminary in vitro and in vivo studies indicate favorable metabolic stability and low cytotoxicity, making it a promising candidate for further preclinical development. However, additional studies are needed to fully characterize its ADME (Absorption, Distribution, Metabolism, and Excretion) properties.

In conclusion, the growing body of research on 1-(3,4-dihydro-2H-pyran-5-yl)prop-2-en-1-one (CAS: 1691062-67-5) underscores its potential as a versatile scaffold in medicinal chemistry. Continued exploration of its synthetic methodologies, biological activities, and therapeutic applications will likely yield significant advancements in drug discovery and development.